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Compound Name: Butyryl chloride

Cat. No.: B042664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Butyryl chloride (C₄H₇ClO), also known as butanoyl chloride, is a key organic

compound widely utilized as a chemical intermediate in the synthesis of a diverse range of

products.[1][2] As a member of the acyl halide family, its high reactivity makes it an essential

reagent for introducing the butyryl group into various molecules.[3] This technical guide

provides an in-depth overview of the chemical properties and reactivity of butyryl chloride,

complete with experimental protocols and visual diagrams to support researchers and

professionals in the fields of chemistry and drug development.

Chemical and Physical Properties
Butyryl chloride is a colorless to light yellowish, highly flammable liquid characterized by a

strong, pungent odor.[1][3][4][5] It is denser than water and fumes in moist air due to its

reaction with water vapor.[6][7]

Table 1: Physical and Chemical Properties of Butyryl Chloride
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Property Value Reference(s)

Molecular Formula C₄H₇ClO [3][4][8]

Molecular Weight 106.55 g/mol [7][9]

Appearance
Clear, colorless to light yellow

liquid
[3][4][7]

Odor Sharp, pungent [3][4][7]

Density 1.026 g/mL at 25 °C [1][9]

Boiling Point 102 °C (at 760 mmHg) [6][9]

Melting Point -89 °C [4][9]

Flash Point 18 °C (64.4 °F) [4][9]

Vapor Density 3.7 (vs air) [9]

Refractive Index n20/D 1.412 [9]

Solubility

Soluble in aprotic organic

solvents like ether, chloroform,

and toluene.[3][4][8]

[3][4][8]

Water Solubility
Decomposes exothermically.[6]

[8][10]
[6][8][10]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of butyryl chloride.

¹H NMR: The proton NMR spectrum provides information about the hydrogen atoms in the

molecule.[11]

Mass Spectrometry: The mass spectrum shows the fragmentation pattern of the molecule

upon ionization, which is useful for confirming its structure and molecular weight.[7][12]

Raman Spectroscopy: Raman spectra are also available for the characterization of butyryl
chloride.[13]
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Reactivity and Key Reactions
The reactivity of butyryl chloride is dominated by the electrophilic nature of the carbonyl

carbon, which is susceptible to attack by nucleophiles.[14] This reactivity makes it a versatile

reagent in organic synthesis.

Butyryl chloride readily undergoes nucleophilic acyl substitution reactions with a variety of

nucleophiles.[15][16] The general mechanism involves the addition of a nucleophile to the

carbonyl carbon, followed by the elimination of the chloride leaving group.[14][15][17]

Caption: General mechanism of nucleophilic acyl substitution of butyryl chloride.

Key reactions include:

Hydrolysis: Reacts vigorously with water to form butyric acid and hydrochloric acid.[8][10][18]

Alcoholysis: Reacts with alcohols to yield esters.[4][10]

Aminolysis: Reacts with ammonia, primary amines, and secondary amines to form primary,

secondary, and tertiary amides, respectively.[4][10]

Reaction with Carboxylates: Reacts with carboxylate salts to form carboxylic anhydrides.[15]

Butyryl chloride is a common reagent in Friedel-Crafts acylation reactions, where it is used to

introduce a butanoyl group onto an aromatic ring.[19][20][21] This reaction typically requires a

Lewis acid catalyst, such as aluminum chloride (AlCl₃).[20][21] The reaction proceeds through

the formation of a resonance-stabilized acylium ion, which then acts as the electrophile.[22]

Caption: Mechanism of Friedel-Crafts acylation of benzene with butyryl chloride.

Experimental Protocols
Butyryl chloride is commonly synthesized by the chlorination of butyric acid. Thionyl chloride

(SOCl₂) is a frequently used chlorinating agent due to the convenient removal of gaseous

byproducts (SO₂ and HCl).[23][24][25]

Materials and Equipment:
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n-Butyric acid

Thionyl chloride (SOCl₂) or Oxalyl chloride

Round-bottom flask

Reflux condenser with a gas outlet connected to a scrubber

Dropping funnel

Heating mantle

Distillation apparatus

Procedure:

Preparation: Ensure all glassware is thoroughly dried to prevent hydrolysis of the reagents

and product.[25] The reaction should be conducted in a well-ventilated fume hood.

Reaction Setup: In a round-bottom flask, place n-butyric acid.[23]

Reagent Addition: Slowly add thionyl chloride (typically 1.1-1.5 equivalents) to the n-butyric

acid through a dropping funnel at room temperature.[23][25] The reaction is exothermic and

will evolve hydrogen chloride and sulfur dioxide gas, which should be directed to a scrubber.

Reaction: After the addition is complete, gently heat the mixture to reflux for 1-2 hours to

drive the reaction to completion.[23]

Work-up and Purification: Once the reaction is complete, allow the mixture to cool to room

temperature. The excess thionyl chloride can be removed by distillation. The crude butyryl
chloride is then purified by fractional distillation.[23][25]
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Reaction Setup

Reaction

Work-up and Purification

Dry glassware assembly under inert atmosphere

Charge flask with n-butyric acid

Slowly add thionyl chloride

Heat mixture to reflux (1-2 hours)

Cool reaction mixture to room temperature

Distill off excess thionyl chloride

Purify by fractional distillation

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of butyryl chloride.

Butyryl chloride is a hazardous substance and requires careful handling.[5][8]
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Flammability: It is a highly flammable liquid and should be kept away from ignition sources.

[5][6][9]

Corrosivity: It is corrosive and can cause severe skin burns and eye damage.[4][5]

Reactivity with Water: It reacts violently with water, releasing corrosive hydrogen chloride

gas.[3][6] Therefore, it must be handled under anhydrous conditions.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a face shield, chemically resistant gloves, and a lab coat when handling butyryl
chloride.[26][27]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents, bases, and alcohols.[5][26]

Applications in Research and Development
Butyryl chloride serves as a valuable intermediate in the synthesis of a wide array of

compounds, including:

Pharmaceuticals: It is used in the production of various active pharmaceutical ingredients

(APIs).[1][8][10]

Agrochemicals: It is an intermediate in the manufacturing of pesticides.[8][10]

Other Chemicals: It is also used in the synthesis of dyes, perfume fixatives, and

polymerization catalysts.[1][10]

Conclusion: Butyryl chloride's high reactivity, stemming from the electrophilic nature of its

carbonyl carbon, makes it a cornerstone reagent in organic synthesis. A thorough

understanding of its chemical and physical properties, coupled with strict adherence to safety

protocols, is paramount for its effective and safe utilization in research and industrial

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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